Cas no 2418667-80-6 (N-(3,4-dihydro-2H-1-benzopyran-3-yl)-N-[(2,6-dimethylpyridin-3-yl)methyl]prop-2-enamide)

• Product Name: N-(3,4-dihydro-2H-1-benzopyran-3-yl)-N-[(2,6-dimethylpyridin-3-yl)methyl]prop-2-enamide
• CAS No: 2418667-80-6
• MF: C₂₀H₂₂N₂O₂
• MW: 322.400885105133
• CID: 5668243
• PubChem ID: 165771144
• Update Time: 2025-07-09

N-(3,4-dihydro-2H-1-benzopyran-3-yl)-N-[(2,6-dimethylpyridin-3-yl)methyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z4323440327
• N-(3,4-dihydro-2H-1-benzopyran-3-yl)-N-[(2,6-dimethylpyridin-3-yl)methyl]prop-2-enamide
• EN300-26689929
• 2418667-80-6

• Inchi： 1S/C20H22N2O2/c1-4-20(23)22(12-17-10-9-14(2)21-15(17)3)18-11-16-7-5-6-8-19(16)24-13-18/h4-10,18H,1,11-13H2,2-3H3
• InChI Key： CMIUTVPVIMCSJQ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CC(C1)N(C(C=C)=O)CC1=CC=C(C)N=C1C

Computed Properties

• Exact Mass: 322.168127949g/mol
• Monoisotopic Mass: 322.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.4Ų

Additional information on N-(3,4-dihydro-2H-1-benzopyran-3-yl)-N-[(2,6-dimethylpyridin-3-yl)methyl]prop-2-enamide

Comprehensive Analysis of N-(3,4-dihydro-2H-1-benzopyran-3-yl)-N-[(2,6-dimethylpyridin-3-yl)methyl]prop-2-enamide (CAS No. 2418667-80-6)

The compound N-(3,4-dihydro-2H-1-benzopyran-3-yl)-N-[(2,6-dimethylpyridin-3-yl)methyl]prop-2-enamide (CAS No. 2418667-80-6) is a structurally unique molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. With its complex benzopyran and pyridine backbone, this compound exhibits potential applications in targeting specific biological pathways. Researchers are increasingly exploring its role in modulating enzyme activity and receptor interactions, making it a subject of intense study in academic and industrial laboratories.

One of the key structural features of N-(3,4-dihydro-2H-1-benzopyran-3-yl)-N-[(2,6-dimethylpyridin-3-yl)methyl]prop-2-enamide is its hybrid architecture, combining a dihydrobenzopyran moiety with a 2,6-dimethylpyridine group. This design enhances its binding affinity to certain protein targets, which is crucial for developing selective inhibitors or activators. The presence of the prop-2-enamide linker further contributes to its stability and bioavailability, addressing common challenges in small-molecule drug development.

In recent years, the scientific community has shown growing interest in CAS No. 2418667-80-6 due to its potential therapeutic applications. For instance, its structural analogs have been investigated for their anti-inflammatory and neuroprotective properties. This aligns with current trends in precision medicine, where researchers seek compounds with high specificity and minimal off-target effects. The compound's ability to interact with G-protein-coupled receptors (GPCRs) and kinases makes it a promising candidate for further optimization.

From a synthetic chemistry perspective, the preparation of N-(3,4-dihydro-2H-1-benzopyran-3-yl)-N-[(2,6-dimethylpyridin-3-yl)methyl]prop-2-enamide involves multi-step organic transformations, including amide coupling and heterocyclic ring formation. These processes require careful optimization to achieve high yields and purity, which are critical for pharmacological evaluations. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are routinely employed to characterize this compound and ensure its structural integrity.

The pharmacological profile of CAS No. 2418667-80-6 is still under investigation, but preliminary studies suggest its relevance in addressing unmet medical needs. For example, its potential role in neurodegenerative diseases and metabolic disorders has sparked curiosity among researchers. These areas are highly topical, given the rising global prevalence of conditions such as Alzheimer's disease and diabetes. By targeting specific molecular pathways, this compound could offer new avenues for therapeutic intervention.

Another aspect driving interest in N-(3,4-dihydro-2H-1-benzopyran-3-yl)-N-[(2,6-dimethylpyridin-3-yl)methyl]prop-2-enamide is its compatibility with modern drug delivery systems. Its physicochemical properties, such as logP and solubility, make it suitable for formulation development, including nanoparticle-based delivery and oral bioavailability enhancement. These features are particularly valuable in the era of personalized medicine, where tailored therapies are increasingly in demand.

In conclusion, N-(3,4-dihydro-2H-1-benzopyran-3-yl)-N-[(2,6-dimethylpyridin-3-yl)methyl]prop-2-enamide (CAS No. 2418667-80-6) represents a fascinating example of modern medicinal chemistry. Its unique structure, combined with its potential therapeutic applications, positions it as a compound of significant interest for future research. As scientists continue to unravel its mechanisms of action and optimize its properties, this molecule may play a pivotal role in advancing drug discovery and addressing complex health challenges.